Cas no 1174038-59-5 (tert-butyl 3-iodopyrrolo[2,3-c]pyridine-1-carboxylate)

• Product Name: tert-butyl 3-iodopyrrolo[2,3-c]pyridine-1-carboxylate
• CAS No: 1174038-59-5
• MF: C₁₂H₁₃IN₂O₂
• MW: 344.148295164108
• MDL: MFCD27980312
• CID: 2092960
• PubChem ID: 45258380
• Update Time: 2025-11-02

tert-butyl 3-iodopyrrolo[2,3-c]pyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-iodo-1H-pyrrolo[2,3-c]pyridine-1-carboxylate
• tert-butyl 3-iodopyrrolo[2,3-c]pyridine-1-carboxylate
• AMRGWNWBEHTBBT-UHFFFAOYSA-N
• FCH2899064
• AK162287
• AX8294632
• 1-Boc-3-Iodo-1h-pyrrolo[2,3-c]pyridine
• 1H-Pyrrolo[2,3-c]pyridine-1-carboxylic acid, 3-iodo-, 1,1-dimethylethyl ester
• SY099214
• CS-0048280
• SCHEMBL3755156
• DA-15061
• 1174038-59-5
• ZWB03859
• AS-52741
• P15571
• SB40826
• MFCD27980312
• AKOS024463275
• tert-butyl3-iodo-1H-pyrrolo[2,3-c]pyridine-1-carboxylate

• MDL： MFCD27980312
• Inchi： 1S/C12H13IN2O2/c1-12(2,3)17-11(16)15-7-9(13)8-4-5-14-6-10(8)15/h4-7H,1-3H3
• InChI Key： AMRGWNWBEHTBBT-UHFFFAOYSA-N
• SMILES： IC1=CN(C(=O)OC(C)(C)C)C2C=NC=CC=21

Computed Properties

• Exact Mass: 344.00218g/mol
• Monoisotopic Mass: 344.00218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.1
• XLogP3: 2.9

Additional information on tert-butyl 3-iodopyrrolo[2,3-c]pyridine-1-carboxylate

Comprehensive Guide to tert-butyl 3-iodopyrrolo[2,3-c]pyridine-1-carboxylate (CAS No. 1174038-59-5)

tert-butyl 3-iodopyrrolo[2,3-c]pyridine-1-carboxylate (CAS No. 1174038-59-5) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrrolopyridine derivative serves as a crucial building block in organic synthesis, particularly in the development of novel drug candidates and biologically active molecules. With its unique iodo-substituted pyrrolopyridine structure, this compound offers versatile reactivity that makes it invaluable for cross-coupling reactions and other advanced synthetic transformations.

The molecular structure of tert-butyl 3-iodopyrrolo[2,3-c]pyridine-1-carboxylate features a pyrrolo[2,3-c]pyridine core, which is a privileged scaffold in medicinal chemistry. The presence of both iodine at the 3-position and a tert-butyl carboxylate protecting group at the 1-position provides multiple handles for further functionalization. This dual functionality explains why researchers frequently search for "pyrrolopyridine synthesis" and "iodo-heterocycle coupling reactions" when working with this compound.

Recent trends in drug discovery have increased demand for tert-butyl protected heterocycles, as evidenced by growing searches for "N-Boc protected pyrrolopyridines" and "pharmaceutical intermediates for kinase inhibitors". The compound's ability to serve as a precursor for various kinase inhibitor scaffolds makes it particularly valuable in oncology research, where pyrrolopyridine-based drugs have shown promising activity against multiple cancer targets.

From a synthetic chemistry perspective, tert-butyl 3-iodopyrrolo[2,3-c]pyridine-1-carboxylate offers several advantages. The iodo substituent enables participation in various cross-coupling reactions (such as Suzuki, Stille, or Sonogashira couplings), while the Boc-protected nitrogen provides stability during synthetic manipulations. These features align with current research interests in "transition metal-catalyzed reactions" and "protected heterocycle synthesis", as reflected in recent literature and patent searches.

The compound's physicochemical properties make it suitable for diverse applications. With moderate lipophilicity (as suggested by the tert-butyl ester group) and good stability under standard laboratory conditions, 3-iodopyrrolo[2,3-c]pyridine derivatives are frequently investigated as potential "bioisosteres for indole compounds" or "rigid analogs of purine systems". These characteristics explain the growing number of searches related to "pyrrolopyridine bioisosteres" and "nitrogen-rich heterocycles in drug design".

In the context of current pharmaceutical trends, tert-butyl 3-iodopyrrolo[2,3-c]pyridine-1-carboxylate has become particularly relevant for developing "JAK kinase inhibitors" and "BTK signaling modulators". The surge in interest for these therapeutic targets has correspondingly increased demand for advanced intermediates like this compound. Researchers often look for information on "pyrrolopyridine medicinal chemistry" and "iodo-heterocycle structure-activity relationships" when working with this scaffold.

From a commercial perspective, the global market for pharmaceutical intermediates containing pyrrolopyridine cores has shown steady growth, driven by increasing R&D investments in small molecule therapeutics. The unique structural features of tert-butyl 3-iodopyrrolo[2,3-c]pyridine-1-carboxylate position it as a valuable material for contract research organizations and academic laboratories focusing on "heterocyclic compound libraries" and "diversity-oriented synthesis".

Quality control of tert-butyl 3-iodopyrrolo[2,3-c]pyridine-1-carboxylate typically involves analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods verify the compound's purity and structural integrity, addressing common researcher concerns about "heterocycle characterization methods" and "pharmaceutical intermediate quality standards". Proper storage conditions (typically at 2-8°C under inert atmosphere) ensure long-term stability of this sensitive iodo-substituted heterocycle.

The future outlook for tert-butyl 3-iodopyrrolo[2,3-c]pyridine-1-carboxylate appears promising, particularly in light of emerging trends in "fragment-based drug discovery" and "covalent inhibitor design". The compound's versatility as a synthetic building block continues to make it relevant for addressing current challenges in medicinal chemistry, including the need for "three-dimensional molecular scaffolds" and "sp3-rich drug candidates".

For researchers considering working with tert-butyl 3-iodopyrrolo[2,3-c]pyridine-1-carboxylate, it's worth noting that proper handling procedures should be followed, including the use of appropriate personal protective equipment. While not classified as hazardous under standard regulations, like all chemical substances, it should be treated with respect and handled by qualified personnel familiar with "laboratory safety protocols" and "chemical handling best practices".